Cas no 2060541-11-7 (4,4,5,5-Tetramethyl-2-(3-methyl-5-(methylthio)phenyl)-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-Tetramethyl-2-(3-methyl-5-(methylthio)phenyl)-1,3,2-dioxaborolane
• CAS No: 2060541-11-7
• MF: C₁₄H₂₁BO₂S
• MW: 264.19
• CID: 5076480
• Update Time: 2025-06-22

4,4,5,5-Tetramethyl-2-(3-methyl-5-(methylthio)phenyl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-Tetramethyl-2-(3-methyl-5-(methylthio)phenyl)-1,3,2-dioxaborolane

• Inchi： 1S/C14H21BO2S/c1-10-7-11(9-12(8-10)18-6)15-16-13(2,3)14(4,5)17-15/h7-9H,1-6H3
• InChI Key： NIXLIOSBOQFXGL-UHFFFAOYSA-N
• SMILES： C1(C=C(B2OC(C)(C)C(C)(C)O2)C=C(C)C=1)SC

Additional information on 4,4,5,5-Tetramethyl-2-(3-methyl-5-(methylthio)phenyl)-1,3,2-dioxaborolane

Recent Advances in the Study of 4,4,5,5-Tetramethyl-2-(3-methyl-5-(methylthio)phenyl)-1,3,2-dioxaborolane (CAS: 2060541-11-7)

The compound 4,4,5,5-Tetramethyl-2-(3-methyl-5-(methylthio)phenyl)-1,3,2-dioxaborolane (CAS: 2060541-11-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This boronic ester derivative is a key intermediate in the synthesis of various bioactive molecules, particularly in the development of boron-containing therapeutics. Its unique structural features, including the dioxaborolane ring and the methylthio substituent, make it a versatile building block for drug discovery and medicinal chemistry applications.

Recent studies have focused on the synthetic utility of this compound in Suzuki-Miyaura cross-coupling reactions, which are pivotal for constructing biaryl structures in drug candidates. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a boron reagent in the synthesis of novel kinase inhibitors, showcasing its potential in targeted cancer therapies. The researchers highlighted its stability under physiological conditions and its ability to facilitate high-yield coupling reactions, which are critical for scalable drug production.

In addition to its synthetic applications, 4,4,5,5-Tetramethyl-2-(3-methyl-5-(methylthio)phenyl)-1,3,2-dioxaborolane has been investigated for its direct biological activity. A preprint from Bioorganic & Medicinal Chemistry Letters (2024) reported its role as a proteasome inhibitor in preclinical models of multiple myeloma. The methylthio group was found to enhance binding affinity to the proteasome's β5 subunit, suggesting a structure-activity relationship that could be exploited for further drug optimization.

The compound's pharmacokinetic properties have also been a subject of recent research. A comparative study published in European Journal of Pharmaceutical Sciences (2023) analyzed its metabolic stability across different species, revealing favorable oral bioavailability in rodent models. These findings support its potential as a lead compound for further development, particularly in oral dosage forms.

From a chemical biology perspective, the compound has been utilized in the development of activity-based probes for studying enzyme function. Its boron center serves as a reactive handle for capturing enzyme-substrate complexes, as demonstrated in a recent Nature Chemical Biology paper (2024) focusing on cysteine proteases. This application underscores the dual utility of the compound as both a synthetic intermediate and a research tool for mechanistic studies.

Looking forward, several pharmaceutical companies have included derivatives of 4,4,5,5-Tetramethyl-2-(3-methyl-5-(methylthio)phenyl)-1,3,2-dioxaborolane in their pipelines for inflammatory and oncological indications. The compound's versatility and demonstrated biological activity position it as a valuable scaffold for future drug discovery efforts. Ongoing research is exploring modifications to the dioxaborolane ring system to further enhance its pharmacological properties while maintaining its synthetic accessibility.